(1-methyl-1H-1,2,3-triazol-4-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, catalysts, and conditions .Molecular Structure Analysis
Molecular structure analysis often involves techniques like X-ray crystallography or NMR spectroscopy to determine the 3D arrangement of atoms in the molecule.Chemical Reactions Analysis
This involves studying the reactions the compound can undergo. It’s important to understand the reactivity of the compound, which can be influenced by its structure and the functional groups it contains .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, and stability. These properties can be influenced by the compound’s molecular structure .Scientific Research Applications
Chemical Reactivity and Cycloaddition Reactions
The carbonyl group plays a crucial role in the intermolecular 1,3-cycloaddition reactions of azido(2-heteroaryl)methanones with activated olefins. The study by Zanirato (2002) highlights the unique reactivity of azidomethanones in cycloaddition reactions to yield triazoline adducts, which further form complex methanones upon losing molecular nitrogen (Zanirato, 2002). This demonstrates the chemical's potential in synthesizing novel organic compounds.
Synthesis and Drug Discovery
In drug discovery, the compound's framework is involved in the synthesis of P2X7 antagonists, highlighting its application in the development of new treatments for mood disorders. Chrovian et al. (2018) describe a dipolar cycloaddition reaction that enables the discovery, synthesis, and preclinical profiling of a P2X7 antagonist clinical candidate, underscoring the compound's relevance in medicinal chemistry (Chrovian et al., 2018).
Molecular Structure Analysis
The study of molecular structures, including experimental and theoretical (HF and DFT) studies, provides insights into the electronic properties and reactivity of related compounds. Gumus et al. (2018) conducted a comprehensive analysis of a structurally similar compound, revealing detailed information on molecular electrostatic potential and surface properties (Gumus et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(1-methyltriazol-4-yl)-(3-pyridin-3-yloxyazetidin-1-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N5O2/c1-16-8-11(14-15-16)12(18)17-6-10(7-17)19-9-3-2-4-13-5-9/h2-5,8,10H,6-7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCHKFLQMDKWXKG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)C(=O)N2CC(C2)OC3=CN=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.